2,3-Dimethy-L-Phenylalanine

• Molecular Weight: 193.24

Description

2,3-Dimethyl-L-Phenylalanine is a non-natural aromatic amino acid derivative featuring two methyl (-CH₃) groups at the 2- and 3-positions of the phenyl ring in L-phenylalanine. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol (calculated). This compound is primarily utilized in peptide synthesis and pharmaceutical research due to its structural modifications, which enhance hydrophobicity and steric effects compared to native phenylalanine .

Key applications include:

• Peptide synthesis: As a building block in solid-phase peptide synthesis (SPPS), often protected with groups like Fmoc or Cbz for stability during reactions .
• Drug development: Its methyl groups modulate receptor binding and metabolic stability in therapeutic peptides .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Type and Position

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications
2,3-Dimethyl-L-Phenylalanine	-CH₃ (2,3)	C₁₁H₁₅NO₂	193.24	N/A	Peptide synthesis, drug design
2,3-Dimethoxy-L-Phenylalanine	-OCH₃ (2,3)	C₁₁H₁₅NO₄	225.24	1241677-96-2	Biochemical research
L-3,4-Dihydroxyphenylalanine (L-DOPA)	-OH (3,4)	C₉H₁₁NO₄	197.19	59-92-7	Parkinson’s disease treatment
N-Phthaloyl-L-Phenylalanine	Phthaloyl (N-protected)	C₁₇H₁₃NO₄	307.30	5123-55-7	Peptide intermediates

Key Observations:

• Hydrophobicity : Methyl groups in 2,3-Dimethyl-L-Phenylalanine increase hydrophobicity compared to hydroxyl (-OH) in L-DOPA or methoxy (-OCH₃) in 2,3-Dimethoxy derivatives. This property enhances membrane permeability in drug candidates .
• Reactivity : Methoxy and hydroxyl groups participate in hydrogen bonding, making L-DOPA and 2,3-Dimethoxy-L-Phenylalanine more polar and reactive in aqueous environments compared to methyl-substituted analogs .
• Synthetic Utility : N-Phthaloyl-L-Phenylalanine and Fmoc/Cbz-protected 2,3-Dimethyl-L-Phenylalanine are critical for SPPS, offering orthogonal protection strategies .

Physicochemical Properties

Property	2,3-Dimethyl-L-Phenylalanine	2,3-Dimethoxy-L-Phenylalanine	L-DOPA
Boiling Point	~350°C (estimated)	362.1°C (predicted)	Decomposes at 295°C
pKa	~2.3 (carboxyl), ~9.8 (amino)	2.27 (predicted)	2.32 (carboxyl), 8.72 (amino), 9.96/11.79 (phenolic -OH)
Solubility	Low in water, high in DMSO	Moderate in polar solvents	High in acidic aqueous solutions

Notes:

• The methyl groups in 2,3-Dimethyl-L-Phenylalanine reduce water solubility compared to L-DOPA but improve compatibility with organic solvents used in peptide synthesis .
• The dimethoxy derivative’s higher boiling point aligns with its increased molecular weight and polarity .